N-(5-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-4,7-dihydro-1H-pyrazolo[3,4-b]pyridine-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound belongs to the class of organic compounds known as phenylpyrazoles, which are aromatic heterocyclic compounds containing a benzene ring linked to a pyrazole ring through a CC or CN bond . The pyrazole ring is a five-membered aromatic heterocycle with two nitrogen atoms and three carbon atoms .
Synthesis Analysis
The synthesis of such compounds often involves the reaction of hydrazines with 1,3-diketones or β-keto esters . The exact synthesis process for this specific compound isn’t available in the literature I have access to.Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a phenyl ring, a pyrazole ring, and a carboxamide group . The exact structure would depend on the positions of these groups in the molecule.Chemical Reactions Analysis
Phenylpyrazoles can undergo various chemical reactions, including electrophilic substitution, nucleophilic substitution, and reduction . The exact reactions that this specific compound can undergo would depend on its exact structure and the conditions under which the reactions are carried out.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Some general properties of phenylpyrazoles might include moderate to high lipophilicity and good stability . The exact properties of this specific compound would depend on its exact structure.Scientific Research Applications
Synthesis and Structural Characterization
The compound and its derivatives are synthesized through reactions involving corresponding 3-amino-5-arylpyrazoles and α-cyanochalcones. Studies on their NMR solution and X-ray diffraction have revealed tautomeric structures in both solution and crystal states, showing preferences for certain configurations over others. These compounds have shown to form hydrogen-bonded trimers and two-dimensional sheets in their crystal structures, indicating significant intermolecular interactions (Quiroga et al., 1999) source.
Research has focused on the preparation of various novel derivatives through cycloaddition reactions, demonstrating the versatility of the pyrazolopyrimidinone core in synthesizing diverse heterocyclic compounds. These studies have contributed to the development of methodologies for creating compounds with potential biological activities (Rahmouni et al., 2014) source.
Potential Biological Activities
Some derivatives have been explored for their potential as glycine transporter 1 inhibitors, showcasing the application of these compounds in modulating neurotransmitter activity. These findings highlight the role of structural diversity in enhancing drug-likeness and pharmacological profiles (Yamamoto et al., 2016) source.
Other studies have synthesized derivatives aimed at evaluating their anticancer and anti-5-lipoxygenase activities. The synthesis of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their subsequent biological evaluation underscore the compound's potential in developing new therapeutic agents (Rahmouni et al., 2016) source.
properties
IUPAC Name |
N-(5-chloro-2-methylphenyl)-3-methyl-4-oxo-1-phenyl-7H-pyrazolo[3,4-b]pyridine-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17ClN4O2/c1-12-8-9-14(22)10-17(12)24-21(28)16-11-23-20-18(19(16)27)13(2)25-26(20)15-6-4-3-5-7-15/h3-11H,1-2H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LCQNZNRDIKWIOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)Cl)NC(=O)C2=CNC3=C(C2=O)C(=NN3C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.